Furo[3,2-b]pyridine-5-carboxylic acid
Overview
Description
“Furo[3,2-b]pyridine-5-carboxylic acid” is a type of heterocyclic compound . It is a part of the larger family of fused pyridine derivatives, which are of increasing interest in drug design and medicinal chemistry . The structural similarity of many drugs (especially antiviral and anticancer ones) with DNA bases such as adenine and guanine is a key factor to explain their effectiveness .
Synthesis Analysis
The synthesis of furo[3,2-b]pyridine derivatives has been reported in various studies . For instance, one method involves the hydrolysis of furo[3,2-b]pyrrole-5-carboxylates to form acids, which undergo one-pot decarboxylation with TFA and formylation of the in situ formed furo[3,2-b]pyrrole with triethyl orthoformate to give 5-carbaldehydes .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a five-membered heteroaromatic ring fused with a pyridine derivative . The presence of the carboxylic acid group contributes to its unique chemical properties.
Chemical Reactions Analysis
The chemical reactions involving “this compound” are diverse and depend on the specific conditions and reagents used . For example, one study reported the conversion of 3-(5-Methoxycarbonyl-4H-furo[3,2-b]-pyrrole-2-yl)propenoic acid to the corresponding azide, which was then cyclized to give a specific product by heating in diphenylether .
Physical and Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is approximately 163.13 . More specific physical and chemical properties such as melting point, boiling point, and solubility would require additional experimental data.
Scientific Research Applications
Synthesis and Derivative Formation
Furo[3,2-b]pyridine-5-carboxylic acid and its derivatives are primarily utilized in chemical synthesis. Shiotani and Morita (1986) described a convenient synthesis pathway for furo[3,2-b]pyridine and its methyl derivatives, highlighting its potential as a versatile chemical intermediate (Shiotani & Morita, 1986). Similarly, Bencková and Krutošíková (1999) synthesized 5-Aminofuro[3,2-c]pyridinium tosylates and N-oxides, demonstrating diverse chemical reactions and transformations that these compounds can undergo (Bencková & Krutošíková, 1999).
Pharmaceutical and Biological Applications
In the context of pharmaceutical and biological research, furo[3,2-b]pyridine derivatives have shown potential. Němec et al. (2021) explored the furo[3,2-b]pyridine motif as a central pharmacophore in kinase inhibitors, identifying its utility in developing selective inhibitors for certain protein kinases (Němec et al., 2021). This highlights the compound's relevance in targeting specific molecular pathways in diseases.
Antimicrobial and Anticancer Properties
Some studies have also investigated the antimicrobial and anticancer properties of furo[3,2-b]pyridine derivatives. Hrasna et al. (2012) reported on the synthesis of furo[3,2-C]pyridine derivatives and their starting compounds, along with their moderate to good antimicrobial activity against specific bacterial and fungal species (Hrasna, Ürgeová, & Krutošíková, 2012). Kumar et al. (2018) synthesized novel hetero ring fused pyridine derivatives with furo[3,2-b]pyridine structure, evaluating their anticancer activity and finding significant activity against various human cancer cell lines (Kumar et al., 2018).
Catalysis and Material Science
In material science and catalysis, furo[3,2-b]pyridine derivatives have been explored for their utility in synthesis and molecular transformations. Jury et al. (2009) described the metal-catalyzed cycloisomerization reactions of certain compounds to synthesize furo[3,2-b]pyridines, indicating their applicability in catalytic processes (Jury et al., 2009).
Mechanism of Action
The mechanism of action of “Furo[3,2-b]pyridine-5-carboxylic acid” and its derivatives can vary depending on their specific chemical structure and the biological system in which they are acting . For instance, some fused pyridine derivatives are known for their pharmacological activity, including antiviral, anticancer, antituberculosis, antibacterial, antifungal, anti-inflammatory, and antimalarial activities .
Safety and Hazards
Based on the available information, “Furo[3,2-b]pyridine-5-carboxylic acid” may pose certain hazards. For instance, it has been associated with hazard statements H302, H312, and H332, indicating potential harm if swallowed, in contact with skin, or if inhaled . As with all chemicals, it should be handled with appropriate safety measures.
Future Directions
The future directions for research on “Furo[3,2-b]pyridine-5-carboxylic acid” and its derivatives are promising. Given their diverse biological activities, these compounds could be further explored for potential applications in drug design and medicinal chemistry . Additionally, the development of more efficient and selective synthetic methods for these compounds could also be a valuable area of future research .
Properties
IUPAC Name |
furo[3,2-b]pyridine-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)6-1-2-7-5(9-6)3-4-12-7/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFYLKLRQPTZVAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1OC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80441336 | |
Record name | Furo[3,2-b]pyridine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80441336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56473-91-7 | |
Record name | Furo[3,2-b]pyridine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80441336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | furo[3,2-b]pyridine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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